Cas no 28673-51-0 (1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl-)

• Product Name: 1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl-
• CAS No: 28673-51-0
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 277727
• PubChem ID: 206757
• Update Time: 2025-04-19

1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-aceticacid, 4-cyclohexyl-a-methyl-
• 2-(4-cyclohexylcyclohexen-1-yl)propanoic acid
• 4-Cyclohexyl-alpha-methyl-1-cyclohexene-1-acetic acid
• DTXSID10951332
• 28673-51-0
• 2-[[[1,1'-Bi(cyclohexan)]-3-en]-4-yl]propanoic acid
• 1-Cyclohexene-1-acetic acid, 4-cyclohexyl-alpha-methyl-
• Acide alpha-(cyclohexyl-4 cyclohexen-1 yl) propionique
• Acide alpha-(cyclohexyl-4 cyclohexen-1 yl) propionique [French]
• Propanoic acid, 2-(4-cyclohexyl-1-cyclohexen-1-yl)-

• Inchi： 1S/C15H24O2/c1-11(15(16)17)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h7,11,13-14H,2-6,8-10H2,1H3,(H,16,17)
• InChI Key： VKNIBPAITNJYAK-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CCC(CC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 236.178
• Monoisotopic Mass: 236.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.052
• Boiling Point: 362.4°Cat760mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.521
• PSA: 37.30000
• LogP: 4.01390